Cas no 6624-49-3 (Isoquinoline-3-carboxylic Acid)

• Product Name: Isoquinoline-3-carboxylic Acid
• CAS No: 6624-49-3
• MF: C₁₀H₇NO₂
• MW: 173.168082475662
• MDL: MFCD00075137
• CID: 46889
• PubChem ID: 124656
• Update Time: 2025-04-18

Isoquinoline-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Isoquinoline-3-carboxylic acid
• 3-Isoquinolinecarboxylic acid
• Isoquinoline-3-carboxylic acid hydrate
• 3-Acetylisoquinoline
• 3-Carboxyisoquinoline
• AC1L3YTS
• Isochinolin-3-carbonsaeure
• Maybridge1_002411
• PubChem16889
• SBB066321
• SureCN155043
• 3-Isoquinaldic acid
• NSC 53385
• 3-Isoquinoline carboxylic acid
• NG3LB0ST2P
• MLS002667594
• Oprea1_710329
• isoquinoline-3-caboxylic acid
• KSC217C5F
• DivK1c_001163
• isoquinoline 3-carboxylic acid
• isoquinoline -3-carboxylic acid
• KVMMIDQDXZOPAB-UHFFFAOYSA-
• HMS3079A10
• NSC-53385
• AM20070121
• CDS1_000123
• SY017966
• SCHEMBL155043
• SMR001557357
• AC-7698
• F0001-1765
• KVMMIDQDXZOPAB-UHFFFAOYSA-N
• 6624-49-3
• Q27454776
• UNII-NG3LB0ST2P
• NSC53385
• AKOS004118055
• FS-2577
• isoquinoline-3-carboxylic acid (MB61-3)
• CHEMBL1728638
• Z1198150075
• DTXSID80919666
• EN300-114923
• BDBM105186
• CS-D0699
• FT-0600501
• SDCCGMLS-0065934.P001
• A8945
• W-203453
• 3-Isoquinolinecarboxylic acid, AldrichCPR
• I0509
• InChI=1/C10H7NO2/c12-10(13)9-5-7-3-1-2-4-8(7)6-11-9/h1-6H,(H,12,13)
• AB02856
• MFCD00075137
• DB-007590
• 3-Isoquinaldic acid; NSC 53385
• Isoquinoline-3-carboxylic Acid

• MDL： MFCD00075137
• Inchi： 1S/C10H7NO2/c12-10(13)9-5-7-3-1-2-4-8(7)6-11-9/h1-6H,(H,12,13)
• InChI Key： KVMMIDQDXZOPAB-UHFFFAOYSA-N
• SMILES： OC(C1C=C2C=CC=CC2=CN=1)=O

Computed Properties

• Exact Mass: 173.04771
• Monoisotopic Mass: 173.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Experimental Properties

• Density: 1.339 g/cm3
• Melting Point: 166-167 ºC
• Boiling Point: 366.4°C at 760 mmHg
• Flash Point: 175.4ºC
• PSA: 50.19
• LogP: 1.93300

Isoquinoline-3-carboxylic Acid Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Hazard Category Code： R36/37/38
• Safety Instruction： S26;S37/39
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26-S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters